2-(2-Bromophenyl)imidazo[1,2-a]pyridine
Overview
Description
Imidazo[1,2-a]pyridines, such as 2-(2-Bromophenyl)imidazo[1,2-a]pyridine, are recognized as important fused bicyclic heterocycles . They are considered as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry . This moiety is also useful in material science because of its structural character .
Synthesis Analysis
The synthesis of imidazo[1,2-a]pyridines has been achieved through various strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions . A specific method for the synthesis of a series of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation . This method is solvent- and catalyst-free, reasonably fast, very clean, high yielding, simple workup and environmentally benign .Chemical Reactions Analysis
Imidazo[1,2-a]pyridines can be directly functionalized, which is considered as one of the most efficient strategies for the construction of imidazo[1,2-a]pyridine derivatives . The recent advances in radical reactions for the direct functionalization of imidazo[1,2-a]pyridines involve transition metal catalysis, metal-free oxidation, and photocatalysis strategies .Physical and Chemical Properties Analysis
This compound is a solid with a melting point of 216-220 °C . Its linear formula is C13H9BrN2 and it has a molecular weight of 273.13 .Scientific Research Applications
1. Synthesis Techniques and Chemical Reactions
2-(2-Bromophenyl)imidazo[1,2-a]pyridine is a compound of interest in various chemical synthesis processes. In one study, a copper-catalyzed selenylation process for nitrogen heterocycle-fused imidazo[1,2-a]pyridines and benzo[b]selenophenes was developed, highlighting its utility in creating complex chemical structures (Sun et al., 2017). Another research demonstrated the synthesis of indeno[1',2':4,5]imidazo[1,2-a]pyridin-11-ones and chromeno[4',3':4,5]imidazo[1,2-a]pyridin-6-ones from 2-(2-bromophenyl)imidazo[1,2-a]pyridines, indicating the versatility of this compound in creating hybrid chemical structures (Zhang et al., 2016).
2. Medicinal Chemistry and Biological Activity
In medicinal chemistry, imidazo[1,2-a]pyridine derivatives, including those based on this compound, have been extensively studied. These compounds are clinically important in the treatments of heart and circulatory failures, with many under development for pharmaceutical uses (Kwong et al., 2019). The structural diversity and biological activity of these compounds have been explored for various therapeutic applications, showcasing their potential in drug development.
3. Heterocyclic Ring Synthesis
Imidazo[1,2-a]pyridines, including 2-(2-bromophenyl) variants, are important in the synthesis of heterocyclic rings. A continuous flow synthesis method for imidazo[1,2-a]pyridine-2-carboxylic acids, directly from 2-aminopyridines and bromopyruvic acid, represents a significant advance in this field (Herath et al., 2010). These methods demonstrate the compound's role in efficient and innovative synthesis processes.
4. Corrosion Inhibition Studies
The use of imidazo[1,2-a]pyridine derivatives in corrosion inhibition studies for carbon steel surfaces in saline media has been investigated. This application showcases the compound's potential in industrial and material science contexts (Kubba & Al-Joborry, 2020).
Safety and Hazards
Properties
IUPAC Name |
2-(2-bromophenyl)imidazo[1,2-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9BrN2/c14-11-6-2-1-5-10(11)12-9-16-8-4-3-7-13(16)15-12/h1-9H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GKQOGAMWHPUXJM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=CN3C=CC=CC3=N2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9BrN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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